Nigrocin-2VB

Specification

Introduction

Structural Characteristics of Nigrocin-2VB

Primary Structure and Sequence

Nigrocin-2VB consists of 21 amino acid residues with the sequence SILSGNFGVGKKIVCGLSGLC. This specific arrangement of amino acids gives rise to the unique properties and functions of this peptide. The sequence reveals several notable features:

• High glycine content (4 residues), which likely contributes to conformational flexibility

• Two lysine residues that confer a positive charge to the peptide

• Two cysteine residues that participate in disulfide bond formation

• High content of hydrophobic residues (8 residues), suggesting potential for membrane interaction

The primary structure of Nigrocin-2VB reveals that it lacks certain amino acids entirely, including alanine, aspartic acid, glutamic acid, histidine, methionine, proline, glutamine, arginine, threonine, tryptophan, and tyrosine. This selective amino acid composition likely contributes to its specific functionality and target selectivity.

Physicochemical Properties

Nigrocin-2VB possesses several important physicochemical properties that contribute to its biological activities:

Property	Value
Molecular Formula	C90H154N24O26S2
Molecular Mass	2052.48 Da
Isoelectric Point (pI)	8.89
Net Charge	+2
Basic Residues	2
Acidic Residues	0
Hydrophobic Residues	8
Boman Index	14.98
Hydrophobicity	0.995
Aliphatic Index	120.48

The positive net charge (+2) of Nigrocin-2VB is a common feature among antimicrobial peptides, facilitating their initial electrostatic interaction with the negatively charged bacterial cell membranes. The high hydrophobicity and aliphatic index suggest strong potential for membrane penetration, which is likely related to its mechanism of antimicrobial action.

The estimated half-life of Nigrocin-2VB varies across different systems: approximately 1.9 hours in mammalian systems, greater than 20 hours in yeast, and greater than 10 hours in E. coli. These differences reflect the varying proteolytic environments encountered in different biological systems and provide insight into the potential stability of the peptide in various applications.

Biological Activities of Nigrocin-2VB

Antimicrobial Properties

Nigrocin-2VB demonstrates significant antibacterial activity, particularly against Gram-negative bacteria. Research has shown that it is effective against Escherichia coli with a minimum inhibitory concentration (MIC) of 25 μM. This level of activity positions Nigrocin-2VB as a moderately potent antimicrobial peptide compared to other similar compounds isolated from amphibian skin.

The activity against Gram-negative bacteria is particularly noteworthy given the increasing prevalence of multidrug-resistant Gram-negative pathogens. These bacteria present a significant clinical challenge due to their double membrane structure and efficient efflux mechanisms that can expel conventional antibiotics.

Comparison with Related Antimicrobial Peptides

Property	Nigrocin-2VB	Brevinin-2MP
Source	Odorrana livida	Not specified in search results
Primary Activity	Antimicrobial	Antimicrobial and anti-inflammatory
Structure	Cyclic with disulfide bond	Not detailed in search results
Target	Gram-negative bacteria (E. coli)	Range of bacteria and inflammatory pathways
Mechanism	Likely membrane disruption	Destroys bacterial cell membrane; blocks MARK/NF-κB pathways

This comparison highlights the diverse functionality of amphibian antimicrobial peptides and suggests potential directions for further research on Nigrocin-2VB.